3-(3,4-Dihydroxy-5-nitrophenyl)-2H-1,4-benzoxazin-2-one
Description
3-(3,4-Dihydroxy-5-nitrophenyl)-2H-1,4-benzoxazin-2-one is a useful research compound. Its molecular formula is C14H8N2O6 and its molecular weight is 300.22 g/mol. The purity is usually 95%.
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Properties
CAS No. |
125629-07-4 |
|---|---|
Molecular Formula |
C14H8N2O6 |
Molecular Weight |
300.22 g/mol |
IUPAC Name |
3-(3,4-dihydroxy-5-nitrophenyl)-1,4-benzoxazin-2-one |
InChI |
InChI=1S/C14H8N2O6/c17-10-6-7(5-9(13(10)18)16(20)21)12-14(19)22-11-4-2-1-3-8(11)15-12/h1-6,17-18H |
InChI Key |
KJWQBLYMGWGEBN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(C(=O)O2)C3=CC(=C(C(=C3)O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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